N-{[4-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)phenyl]carbonyl}glycine

• IUPAC Name: 2-[[4-(2-sulfanylidene-1H-imidazol-3-yl)benzoyl]amino]acetic acid
• InChI: InChI=1S/C12H11N3O3S/c16-10(17)7-14-11(18)8-1-3-9(4-2-8)15-6-5-13-12(15)19/h1-6H,7H2,(H,13,19)(H,14,18)(H,16,17)
• InChI Key: OKLCSCMRXIDAMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCC(=O)O)N2C=CNC2=S
• Molecular Formula: C12H11N3O3S
• Molecular Weight: 277.30 g/mol

Description

“N-{[4-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)phenyl]carbonyl}glycine” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are several methods used for the synthesis of imidazole-containing compounds. The derivatives of 1, 3-diazole show different biological activities.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antioxidant Potential

Imidazole-containing compounds, such as the one , have been found to exhibit antioxidant potential. .

Antiviral Activity

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Anti-inflammatory Properties

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Anticancer Activity

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Antidiabetic Activity

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Antimicrobial Properties

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Antitubercular Activity

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Antimalarial Activity

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Future Directions

Imidazole has become an important synthon in the development of new drugs. Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems. In past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs. There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases.